Cas no 2171651-75-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171651-75-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5905693
• PubChem ID: 165538686
• Update Time: 2025-06-08

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• EN300-1503571
• 2171651-75-3
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-21(24(30)26-22(15(2)3)13-23(28)29)27-25(31)32-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-22H,4,13-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： QYLILEXGZRWQSC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(NC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic Acid (CAS No. 2171651-75-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171651-75-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Fmoc-Aib-Lys(OtBu)-OH, is a derivative of the amino acid lysine, modified with a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an amino isobutyric acid (Aib) residue. The detailed structure and properties of this compound make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis to prevent unwanted side reactions during the coupling of amino acids. The Aib residue, on the other hand, introduces steric hindrance and conformational rigidity into the peptide backbone, which can significantly influence the biological activity and stability of the resulting peptides. The combination of these features in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid makes it an attractive candidate for various medicinal chemistry applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing Fmoc-Aib-Lys(OtBu)-OH exhibit enhanced binding affinity to specific protein targets, which is crucial for the design of high-affinity ligands and inhibitors. This property has been leveraged in the development of peptides targeting G-protein coupled receptors (GPCRs), ion channels, and other important biological targets.

In addition to its role in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid has also shown promise in the field of drug delivery. The Fmoc protecting group can be selectively cleaved under mild conditions, allowing for controlled release of the active peptide or drug molecule. This feature is particularly useful in designing prodrugs that are activated upon reaching their target site, thereby reducing systemic side effects and improving therapeutic efficacy.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid involves several well-established chemical reactions. The first step typically involves the protection of lysine with the Fmoc group, followed by coupling with Aib and subsequent deprotection steps to yield the final product. High-purity standards are essential for ensuring the quality and consistency of this compound, which is critical for its use in pharmaceutical research and development.

The physical properties of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid, such as its solubility and stability, have been extensively characterized. It is generally soluble in organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions and biological assays. Its stability under different conditions has also been studied, with results indicating that it remains stable at room temperature but may degrade under acidic or basic conditions.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171651-75-3) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and properties make it a valuable tool for peptide synthesis, drug delivery, and the development of novel therapeutic agents. Ongoing research continues to explore new applications and optimize its use in various pharmaceutical contexts.